Cas no 947762-21-2 (2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-)

• Product Name: 2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-
• CAS No: 947762-21-2
• MF: C₁₂H₁₂ClN₃
• MW: 233.696781158447
• CID: 2107080
• Update Time: 2023-08-03

2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-(4-ethylphenyl)-2-Pyrimidinamine
• 2-Pyrimidinamine, 4-chloro-6-(4-ethylphenyl)-

• Inchi： 1S/C12H12ClN3/c1-2-8-3-5-9(6-4-8)10-7-11(13)16-12(14)15-10/h3-7H,2H2,1H3,(H2,14,15,16)
• InChI Key： YADMGSJJIRDNHK-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC(=CC=2)CC)=NC(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 3.3
• Topological Polar Surface Area: 51.8